3-[(2,5-dimethylphenyl)carbamoyl]-2-(4-methylpiperazin-1-yl)propanoic acid

• IUPAC Name: 4-(2,5-dimethylanilino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C17H25N3O3/c1-12-4-5-13(2)14(10-12)18-16(21)11-15(17(22)23)20-8-6-19(3)7-9-20/h4-5,10,15H,6-9,11H2,1-3H3,(H,18,21)(H,22,23)
• InChI Key: YIEUUQKUWPEFQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC(C(=O)O)N2CCN(CC2)C
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

The compound “3-[(2,5-dimethylphenyl)carbamoyl]-2-(4-methylpiperazin-1-yl)propanoic acid” is a complex organic molecule. It contains a carboxylic acid group (-COOH), a carbamoyl group (NHCO-), a 2,5-dimethylphenyl group, and a 4-methylpiperazin-1-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The 2,5-dimethylphenyl group is a type of aromatic ring, which could contribute to the compound’s stability and reactivity. The 4-methylpiperazin-1-yl group is a type of secondary amine, which could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound is a drug or biologically active molecule, its mechanism of action would depend on its specific biological target.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.